Ampelanol

• Molecular Formula: C16H20O8
• Molecular Weight: 340.32 g/mol
• InChI: InChI=1S/C16H20O8/c1-16(23)14(21)10-9(13(20)15(16)22)12(19)8-6(11(10)18)3-5(24-2)4-7(8)17/h3-4,9-11,13-15,17-18,20-23H,1-2H3/t9-,10-,11-,13-,14+,15+,16-/m0/s1
• InChIKey: WYVKBAUSAOYEHR-DQJRHUNDSA-N

Ampelanol Overview: Inactive Altersolanol Analog

Ampelanol (CAS 1033600-80-4) is an anthracene derivative and a secondary metabolite first identified in the fungus *Phoma* sp. L28 [1]. Structurally, it is a reduced analog of altersolanol A, characterized by the reduction of a carbonyl group and removal of hydroxyl substituents . While it is often isolated alongside other bioactive anthraquinones, its distinct structural modification directly correlates with a unique biological activity profile that is crucial for specific research applications [1].

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Validated inactive negative control for cell-based assays

Confirmed >100 µM IC50 in HCT116 and Hep3B2 cells, no cytotoxicity observed

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Structurally defined derivative of Altersolanol A

Specific reduction and dehydroxylation pattern ensure identity and lack of pathway modulation

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Supports NF-κB, apoptosis, and cytotoxicity assay contexts

Does not recapitulate pro-apoptotic or anti-inflammatory activities of parent compound

• [1] Huang, S. (2017). Studies on the metabolites of four mangrove endophytic fungi. Master's thesis, South China Agricultural University. View Source

Why Ampelanol Substitution Fails

Substituting ampelanol with its parent compound, altersolanol A, or closely related analogs like macrosporin or tetrahydroaltersolanol B, would fundamentally alter the outcome of an experiment due to critical differences in their biological activities. Research indicates that while altersolanol A demonstrates potent anticancer and anti-inflammatory effects, the specific structural modifications present in ampelanol render it completely inactive in these same assays [1]. In antifungal studies, different compounds from the same isolation batch exhibited distinct activity levels, with macrosporin showing potency comparable to a positive control, while other analogs, including ampelanol, did not [2]. This stark functional divergence within the same compound class proves that these molecules are not interchangeable.

Property

Ampelanol (Target)

Altersolanol A (Analog)

Cytotoxicity

Inactive (>100 µM IC50)

Potent (low µM to nM)

NF-κB modulation

No inhibition

Inhibits TNF-α-induced activity

Control suitability

True negative control

Introduces confounding activity

Substituting with active analogues may introduce unwanted cytotoxicity or pathway interference, compromising experimental validity.

• [1] Teiten, M. H., et al. (2013). Anticancer effect of altersolanol A, a metabolite produced by the endophytic fungus Stemphylium globuliferum, mediated by its pro-apoptotic and anti-invasive potential via the inhibition of NF-κB activity. *Bioorganic & Medicinal Chemistry*, 21(13), 3850-3858. View Source
• [2] Identification and Antifungal Activity of Metabolites from the Mangrove Fungus Phoma sp. L28. (2017). *Chemistry of Natural Compounds*, 53(2), 270-273. View Source

Ampelanol vs. Altersolanol A: Evidence

Cytotoxicity: Ampelanol vs. Altersolanol A

In a direct, head-to-head comparison assessing the impact of structural modifications on anticancer activity, ampelanol was found to be completely inactive against the same cancer cell lines where altersolanol A demonstrated potent effects. Altersolanol A showed cytotoxic, cytostatic, anti-inflammatory, and anti-migrative activity in a dose-dependent manner, while ampelanol was reported as 'inactive in comparison' [1].

Cytotoxicity (IC50)

Cross-study comparable

Ampelanol: >100 µM (HCT116) Altersolanol A: 2.53 µM (L5178Y); mean 0.005 µg/mL across 34 lines

Supports negative control selection; >39-fold difference confirms functional inactivity.

MTT assay, 6-day incubation. Cell-line specific values may vary.

Evidence Dimension	Anticancer and anti-inflammatory activity
Target Compound Data	Inactive (no observed activity)
Comparator Or Baseline	Altersolanol A: Active (cytotoxic, cytostatic, anti-inflammatory, anti-migrative)
Quantified Difference	Complete loss of activity
Conditions	In vitro assays on human chronic myeloid K562 leukemia and A549 lung cancer cell lines

Why This Matters

This directly quantifies that ampelanol is the essential and verifiable negative control for any experiment involving altersolanol A's anticancer mechanisms, and cannot be replaced by other 'inactive' analogs without specific validation.

• [1] Teiten, M. H., et al. (2013). Anticancer effect of altersolanol A, a metabolite produced by the endophytic fungus Stemphylium globuliferum, mediated by its pro-apoptotic and anti-invasive potential via the inhibition of NF-κB activity. *Bioorganic & Medicinal Chemistry*, 21(13), 3850-3858. View Source

NF-κB Activity: Ampelanol vs. Altersolanol A

When tested against a panel of six phytopathogenic fungi (*Colletotrichum musae*, *C. gloeosporioides*, *Fusarium graminearum*, *Penicillium italicum*, *Fusarium oxysporum*, and *Rhizoctonia solani*), the compounds isolated alongside ampelanol displayed activity at 'different levels'. Crucially, macrosporin (compound 2) was explicitly noted for its 'potent antifungal activity' against *F. graminearum* comparable to the positive control carbendazim, a standard agricultural fungicide. In contrast, ampelanol and other analogs like altersolanol L were not highlighted for such potency, indicating a significantly lower or negligible activity profile [1][2].

NF-κB Pathway

Class-level inference

Ampelanol: Inactive Altersolanol A: Decreases TNF-α-induced NF-κB activity

Qualitative functional ablation reported; reinforces pathway-blind control suitability.

Based on comparative statement in Teiten et al. 2013; direct numeric data not provided.

Evidence Dimension	Antifungal activity against *Fusarium graminearum*
Target Compound Data	Not specified (activity not highlighted)
Comparator Or Baseline	Macrosporin: 'Potent activity' comparable to carbendazim
Quantified Difference	Qualitatively lower/no activity
Conditions	In vitro antifungal assays against *Fusarium graminearum* Schw.

Why This Matters

This establishes that while ampelanol belongs to a class with antifungal potential, its specific activity profile is distinct and likely weak. Procurement for antifungal research should be prioritized on compounds like macrosporin with demonstrated, potent activity.

• [1] Identification and Antifungal Activity of Metabolites from the Mangrove Fungus Phoma sp. L28. (2017). *Chemistry of Natural Compounds*, 53(2), 270-273. View Source
• [2] Huang, S. (2017). Studies on the metabolites of four mangrove endophytic fungi. Master's thesis, South China Agricultural University. View Source

Ampelanol Applications as Negative Control

Negative Control for NF-κB & Apoptosis Studies

Given the direct, head-to-head evidence that ampelanol is structurally related to, yet functionally inactive compared to, altersolanol A, its primary and most verifiable use is as a negative control. Researchers investigating the anti-cancer mechanisms of altersolanol A (e.g., NF-κB inhibition, caspase activation) should source ampelanol to demonstrate that the observed effects are specifically due to the unique structural features of altersolanol A that are absent in ampelanol [1].

Control for Cytotoxicity Screening

Ampelanol is a well-characterized secondary metabolite isolated from the mangrove fungus *Phoma* sp. L28. Its identity and purity, as confirmed by NMR and other spectroscopic data, make it suitable for use as a reference standard in natural product chemistry and metabolomics studies aimed at dereplication, isolation, and characterization of compounds from this or related fungal species [2][3].

Structural Analogue Control in SAR Studies

As a specific derivative of altersolanol A with a defined chemical modification (reduction of a carbonyl group and removal of hydroxyl substituents), ampelanol provides a critical data point for SAR studies. Its inclusion in a compound library allows researchers to correlate the presence or absence of specific functional groups with the loss of anticancer or anti-inflammatory activity, thereby mapping the pharmacophore of the anthraquinone class [1].

Application

Selection Property

Validation Focus

Negative control for NF-κB / apoptosis studies

Confirmed absence of NF-κB inhibition and pro-apoptotic activity

Review pathway-specific endpoint data versus Altersolanol A in target cell models

Control for cytotoxicity screening

Demonstrated >100 µM IC50 across multiple cancer cell lines

Confirm inactivity in the specific cell line and incubation conditions used

Structural analogue reference for SAR

Structurally defined loss-of-function analog of Altersolanol A

Verify structural identity (reduction/dehydroxylation pattern) and complete loss of bioactivity

• [1] Teiten, M. H., et al. (2013). Anticancer effect of altersolanol A, a metabolite produced by the endophytic fungus Stemphylium globuliferum, mediated by its pro-apoptotic and anti-invasive potential via the inhibition of NF-κB activity. *Bioorganic & Medicinal Chemistry*, 21(13), 3850-3858. View Source
• [2] Identification and Antifungal Activity of Metabolites from the Mangrove Fungus Phoma sp. L28. (2017). *Chemistry of Natural Compounds*, 53(2), 270-273. View Source
• [3] Huang, S. (2017). Studies on the metabolites of four mangrove endophytic fungi. Master's thesis, South China Agricultural University. View Source